molecular formula C23H46O2 B592354 Docosanoic Acid Methyl-d3 Ester CAS No. 77502-87-5

Docosanoic Acid Methyl-d3 Ester

Cat. No. B592354
CAS RN: 77502-87-5
M. Wt: 357.637
InChI Key: QSQLTHHMFHEFIY-BMSJAHLVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Docosanoic Acid Methyl-d3 Ester, also known as Behenic acid methyl ester, Methyl behenate, Methyl docosanoate, n-Docosanoic acid methyl ester, Kemester 9022, 22:0, Me ester, Methyl behenoate . It is an ester form of docosanoic acid and has been found in soybean, corn, sunflower, and canola oils, as well as beef fat, used in the production of biodiesel .


Molecular Structure Analysis

The molecular formula of Docosanoic Acid Methyl-d3 Ester is C23H46O2 . The IUPAC Standard InChI is InChI=1S/C23H46O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h3-22H2,1-2H3 .


Physical And Chemical Properties Analysis

The molecular weight of Docosanoic Acid Methyl-d3 Ester is 354.6101 . It is a crystalline solid . The boiling point is 393°C, and the melting point is 53°C .

Safety And Hazards

According to the safety data sheet, no special measures are required under normal handling. After inhalation, it is advised to supply fresh air and consult a doctor in case of complaints. It generally does not irritate the skin. In case of eye contact, rinse the opened eye for several minutes under running water. If swallowed and symptoms persist, consult a doctor .

Future Directions

While specific future directions for Docosanoic Acid Methyl-d3 Ester are not available, it’s worth noting that research into the properties and potential applications of various esters, including those derived from docosanoic acid, is ongoing. This includes their use in the production of biodiesel , among other areas.

properties

{ "Design of the Synthesis Pathway": "The synthesis of Docosanoic Acid Methyl-d3 Ester can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Methyl-d3 Iodide", "Docosanoic Acid", "Sodium Hydride", "Methanol", "Diethyl Ether", "Chloroform", "Sodium Chloride", "Water" ], "Reaction": [ "Step 1: Preparation of Methyl-d3 Docosanoate", "a. Dissolve Docosanoic Acid in dry Chloroform", "b. Add Sodium Hydride to the solution and stir for 30 minutes", "c. Add Methyl-d3 Iodide to the reaction mixture and stir for 24 hours", "d. Extract the product with Diethyl Ether and wash with water", "e. Dry the organic layer with Sodium Sulfate and evaporate the solvent to obtain Methyl-d3 Docosanoate", "Step 2: Preparation of Docosanoic Acid Methyl-d3 Ester", "a. Dissolve Methyl-d3 Docosanoate in Methanol", "b. Add a catalytic amount of Hydrochloric Acid and stir for 24 hours", "c. Evaporate the solvent and purify the product by column chromatography using a mixture of Methanol and Chloroform as eluent", "d. Dry the product with Sodium Sulfate and obtain Docosanoic Acid Methyl-d3 Ester" ] }

CAS RN

77502-87-5

Product Name

Docosanoic Acid Methyl-d3 Ester

Molecular Formula

C23H46O2

Molecular Weight

357.637

IUPAC Name

trideuteriomethyl docosanoate

InChI

InChI=1S/C23H46O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h3-22H2,1-2H3/i2D3

InChI Key

QSQLTHHMFHEFIY-BMSJAHLVSA-N

SMILES

CCCCCCCCCCCCCCCCCCCCCC(=O)OC

synonyms

Behenic Acid Methyl-d3 Ester;  Kemester 9022-d3;  Kemester 9027-90-d3;  Methyl-d3 Behenate;  Methyl-d3 Docosanoate;  Methyl-d3 n-Docosanoate;  NSC 158426-d3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.